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Compound of Interest

Compound Name:
Methyl 2-bromo-3-

methoxybenzoate

CAS No.: 59453-47-3

Cat. No.: B2706029 Get Quote

Executive Summary
Methyl 2-bromo-3-methoxybenzoate (CAS: 267909-51-7) is a high-value, polysubstituted

aromatic scaffold utilized in the synthesis of complex Active Pharmaceutical Ingredients (APIs).

Its structural uniqueness lies in the vicinal trisubstitution pattern (Ester-Bromo-Methoxy). This

"ortho-ortho" arrangement creates a bifunctional electrophilic core essential for constructing

isocoumarins, isoquinolin-1(2H)-ones, and dibenzopyranones—pharmacophores frequently

observed in PARP inhibitors, kinase inhibitors, and natural product analogs (e.g., Urolithins).

This guide details the strategic handling, synthesis, and downstream application of this

intermediate, focusing on overcoming the steric and electronic challenges inherent to its

crowded substitution pattern.

Chemical Profile & Strategic Utility
Physicochemical Properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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